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Compound of Interest

Compound Name: 5-Fluorosalicylaldehyde

Cat. No.: B1225495

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for analytical methods
centered around the versatile reagent, 5-Fluorosalicylaldehyde. This fluorinated aldehyde
serves as a critical building block in the synthesis of fluorescent probes for metal ion detection
and as a ligand in the formation of bioactive metal complexes, demonstrating its utility in both
analytical chemistry and drug discovery.[1][2]

Application Note 1: Fluorescent Chemosensors for
Metal lon Detection

5-Fluorosalicylaldehyde is a valuable precursor for the synthesis of Schiff base fluorescent
chemosensors. These sensors operate on principles such as chelation-enhanced fluorescence
(CHEF), where the binding of a metal ion to the sensor molecule enhances its fluorescence
intensity, allowing for sensitive and selective detection.[3][4] The introduction of a fluorine atom
can modify the electronic properties of the resulting compounds, potentially enhancing their
performance.[2]

Logical Relationship: From Precursor to Sensor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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